A new dual functional H2S donor for fluorescence imaging and anti-inflammatory application†

Chemical Communications Pub Date: 2023-10-24 DOI: 10.1039/D3CC03881E

Abstract

This study explored FL-H2S, a novel fluorescein-based H2S donor, as an anti-inflammatory agent. The results demonstrated the efficient release of H2S by FL-H2S, along with its biocompatibility, real-time intracellular H2S release and imaging capability. In vivo experiments using a rat model confirmed the anti-inflammatory effects of FL-H2S, evidenced by reduced foot swelling. We also successfully elucidated the anti-inflammatory mechanism through ELISA and WB analysis.

Graphical abstract: A new dual functional H2S donor for fluorescence imaging and anti-inflammatory application
A new dual functional H2S donor for fluorescence imaging and anti-inflammatory application†
Recommended Literature